6-(4-{[(2,5,6-trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)-9H-purine

• IUPAC Name: 6-[4-[(2,5,6-trimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-7H-purine
• InChI: InChI=1S/C18H23N7O/c1-11-12(2)23-13(3)24-18(11)26-8-14-4-6-25(7-5-14)17-15-16(20-9-19-15)21-10-22-17/h9-10,14H,4-8H2,1-3H3,(H,19,20,21,22)
• InChI Key: SPKZXYYNSJVGIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=NC=NC4=C3NC=N4)C)C
• Molecular Formula: C18H23N7O
• Molecular Weight: 353.4 g/mol
• CAS No.: 2640947-82-4

Description

6-(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)-9H-purine is a purine derivative featuring a piperidine ring substituted at position 6 of the purine core. The piperidine moiety is further modified with a methyleneoxy-linked 2,5,6-trimethylpyrimidin-4-yl group. This structural design integrates two heterocyclic systems (purine and pyrimidine) connected via a flexible piperidine scaffold, a configuration often employed in medicinal chemistry to enhance target binding and pharmacokinetic properties .

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Purine Derivatives

Compound Name	Core Structure	Substituents on Piperidine/Position 6	Key Features	References
6-(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)-9H-purine	Purine	(2,5,6-Trimethylpyrimidin-4-yl)oxy methyl	Pyrimidine with three methyl groups; potential for enhanced lipophilicity and hydrogen bonding
6-(Piperidin-1-yl)-9H-purine (1c)	Purine	Unsubstituted piperidine	Simplest analog; lacks extended substituents
4,4′-Bis{[1-(2-(6-(Piperidin-1-yl)-9H-purin-9-yl)ethyl)-1H-1,2,3-triazol-4-yl]methoxy}-1,1′-biphenyl (10b)	Purine	Biphenyl-triazole-methoxy	Extended aromatic system; triazole linker increases rigidity and molecular weight (~80% yield)
9-Methyl-6-{4-[2-(Methylsulfanyl)-6-(tetrahydro-2H-pyran-4-yl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine	Purine	Methylsulfanyl-pyrimidine with tetrahydro-2H-pyran	Sulfur atom enhances electronic interactions; tetrahydro-2H-pyran improves solubility
6-(4-Chloronaphthalen-2-yl)-9-(4-isopropylpiperidin-1-yl)-9H-purine (4c)	Purine	Chloronaphthyl and isopropylpiperidine	Halogenated polycyclic aromatic group; bulky substituent may limit bioavailability

Key Observations :

• Pyrimidine vs. Phenyl/Triazole Groups : The 2,5,6-trimethylpyrimidine substituent in the target compound offers a balance between hydrophobicity and hydrogen-bonding capacity, contrasting with bulky biphenyl-triazole systems (e.g., 10b) or halogenated aromatics (e.g., 4c) .
• Methyl Groups : The trimethylpyrimidine group likely improves metabolic stability compared to halogenated analogs, which may undergo dehalogenation .
• Piperidine vs. Piperazine : Piperidine (6-membered ring) in the target compound provides conformational flexibility, whereas piperazine derivatives (e.g., ) introduce an additional nitrogen for hydrogen bonding .